Cas no 1804198-67-1 (2-(Chloromethyl)-5-mercaptobenzo[d]oxazole)

• Product Name: 2-(Chloromethyl)-5-mercaptobenzo[d]oxazole
• CAS No: 1804198-67-1
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• CID: 4820078
• Update Time: 2025-10-28

2-(Chloromethyl)-5-mercaptobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-mercaptobenzo[d]oxazole

• Inchi： 1S/C8H6ClNOS/c9-4-8-10-6-3-5(12)1-2-7(6)11-8/h1-3,12H,4H2
• InChI Key： SVGMPZXILNXSOJ-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2O1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 2.3
• Topological Polar Surface Area: 27

Additional information on 2-(Chloromethyl)-5-mercaptobenzo[d]oxazole

Comprehensive Overview of 2-(Chloromethyl)-5-mercaptobenzo[d]oxazole (CAS No. 1804198-67-1): Properties, Applications, and Industry Insights

The compound 2-(Chloromethyl)-5-mercaptobenzo[d]oxazole (CAS No. 1804198-67-1) is a specialized heterocyclic organic molecule gaining attention in pharmaceutical and material science research. Characterized by its unique benzo[d]oxazole core and reactive chloromethyl and mercapto functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure enables diverse modifications, making it valuable for designing novel drug candidates, agrochemicals, and advanced materials. Researchers are particularly interested in its potential for click chemistry applications and bioconjugation techniques, which align with current trends in targeted drug delivery systems.

In the context of green chemistry advancements, 2-(Chloromethyl)-5-mercaptobenzo[d]oxazole has been studied for its role in developing more sustainable synthetic pathways. The presence of both electrophilic (chloromethyl) and nucleophilic (mercapto) sites allows for selective reactions under mild conditions, reducing energy consumption and waste generation. This aligns with the growing demand for eco-friendly synthesis methods, a frequently searched topic in scientific databases. Recent publications highlight its utility in constructing heterocyclic scaffolds for fluorescence probes, addressing the need for improved diagnostic tools in biomedical imaging.

The compound's structure-activity relationship (SAR) has drawn significant interest in medicinal chemistry circles. Computational studies suggest that derivatives of 2-(Chloromethyl)-5-mercaptobenzo[d]oxazole may exhibit kinase inhibitory properties, relevant to cancer research and neurodegenerative disease studies—two highly searched areas in academic literature. Its molecular docking potential with various biological targets has been explored using AI-assisted drug discovery platforms, reflecting the integration of computational methods in modern pharmaceutical development.

From a material science perspective, the compound's electron-rich aromatic system and thiol reactivity make it suitable for designing organic semiconductors and self-assembled monolayers (SAMs). These applications connect with trending searches about flexible electronics and molecular electronics, where researchers seek novel building blocks for next-generation devices. The benzo[d]oxazole moiety particularly contributes to thermal stability and charge transport properties, critical factors in organic light-emitting diodes (OLEDs) and photovoltaic materials.

Quality control and analytical characterization of CAS No. 1804198-67-1 involve advanced techniques such as HPLC-MS and NMR spectroscopy, frequently discussed topics in analytical chemistry forums. The compound's stability under various pH conditions and solubility profiles in organic solvents are well-documented, providing essential data for process optimization in industrial applications. Recent patents disclose innovative purification methods that enhance yield while maintaining high chemical purity standards—a crucial consideration for regulatory compliance in pharmaceutical manufacturing.

Emerging research directions explore the compound's utility in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), addressing the scientific community's growing interest in porous materials for gas storage and separation technologies. The chloromethyl group's reactivity enables post-synthetic modifications of these frameworks, while the mercapto functionality facilitates coordination with metal nodes—an approach frequently searched in nanotechnology publications.

Safety assessments of 2-(Chloromethyl)-5-mercaptobenzo[d]oxazole emphasize proper handling procedures consistent with standard laboratory practices for reactive organics. While not classified as hazardous under normal research conditions, its storage recommendations and compatibility with common laboratory materials are frequently queried topics in chemical safety databases. Material safety data sheets (MSDS) provide detailed guidance on personal protective equipment (PPE) and emergency measures, reflecting the industry's commitment to responsible chemical management practices.

The commercial availability of CAS No. 1804198-67-1 from specialty chemical suppliers has expanded in recent years, with purity grades ranging from research quantities to bulk industrial scales. Procurement trends indicate growing demand from academic institutions and pharmaceutical R&D departments, particularly in regions with strong life sciences sectors. Suppliers often highlight the compound's custom synthesis options and derivatization services, responding to market needs for tailored chemical solutions.

Future research directions may explore the compound's potential in biocatalysis and enzyme mimicry systems, areas gaining traction in sustainable chemistry initiatives. The simultaneous presence of hydrogen bond acceptors (oxazole nitrogen) and donors (thiol group) in its structure offers interesting possibilities for supramolecular chemistry applications—another trending topic in molecular science research. As synthetic methodologies advance, 2-(Chloromethyl)-5-mercaptobenzo[d]oxazole will likely find new applications bridging the gap between small molecule chemistry and functional materials science.